Cas no 114106-25-1 (1-chloro-3-(3-chloropropylsulfinyl)propane)

• Product Name: 1-chloro-3-(3-chloropropylsulfinyl)propane
• CAS No: 114106-25-1
• MF: C₆H₁₂Cl₂OS
• MW: 203.129878997803
• CID: 2612352
• PubChem ID: 13865321
• Update Time: 2025-04-21

1-chloro-3-(3-chloropropylsulfinyl)propane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(3-chloropropylsulfinyl)propane
• bis(3-chloropropyl)sulfoxide
• 114106-25-1
• DTXCID60502292
• 1-Chloro-3-(3-chloropropane-1-sulfinyl)propane
• DTXSID60551508

• Inchi： 1S/C6H12Cl2OS/c7-3-1-5-10(9)6-2-4-8/h1-6H2
• InChI Key： MGFSCCFMWQCKLE-UHFFFAOYSA-N
• SMILES： ClCCCS(CCCCl)=O

Computed Properties

• Exact Mass: 201.9985916Da
• Monoisotopic Mass: 201.9985916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.3Ų